Cas no 1354011-63-4 (1-((S)-2-Amino-propionyl)-piperidin-3-one)

• Product Name: 1-((S)-2-Amino-propionyl)-piperidin-3-one
• CAS No: 1354011-63-4
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 2155824
• Update Time: 2025-11-01

1-((S)-2-Amino-propionyl)-piperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-((S)-2-amino-propionyl)-piperidin-3-one
• (S)-1-(2-Aminopropanoyl)piperidin-3-one
• AM96426
• 1-((S)-2-aminopropanyl)piperidin-3-one
• 1-((S)-2-Amino-propionyl)-piperidin-3-one

• Inchi： 1S/C8H14N2O2/c1-6(9)8(12)10-4-2-3-7(11)5-10/h6H,2-5,9H2,1H3/t6-/m0/s1
• InChI Key： ORAVGFJSRBGLMC-LURJTMIESA-N
• SMILES： O=C1CCCN(C([C@H](C)N)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-((S)-2-Amino-propionyl)-piperidin-3-one

1-((S)-2-Amino-propionyl)-piperidin-3-one: A Comprehensive Overview

1-((S)-2-Amino-propionyl)-piperidin-3-one, also known by its CAS registry number CAS No. 1354011-63-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related areas.

The molecular structure of 1-((S)-2-Amino-propionyl)-piperidin-3-one consists of a piperidinone ring, which is a six-membered cyclic amide, substituted at the 1-position with an (S)-2-amino-propionyl group. This substitution introduces a chiral center, making the compound enantiomerically pure in its (S) configuration. The presence of the amino group within the propionyl substituent adds functional diversity, enabling this compound to participate in various biochemical reactions and interactions.

Recent studies have highlighted the potential of 1-((S)-2-Amino-propionyl)-piperidin-3-one as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in peptide synthesis, where its amide functionality can serve as a reactive site for coupling reactions with amino acids or other nucleophiles. The stereochemistry at the chiral center is particularly important, as it can influence the biological activity and selectivity of the resulting compounds.

In terms of synthesis, several methods have been reported for the preparation of 1-((S)-2-Amino-propionyl)-piperidin-3-one. One common approach involves the nucleophilic attack of an amino acid derivative on a piperidinone ring under appropriate conditions. This method leverages the reactivity of the amide group in piperidinone to facilitate the formation of the desired product. Optimization of reaction conditions, such as temperature, solvent, and catalysts, has been shown to significantly impact yield and purity.

The pharmacological properties of 1-((S)-2-Amino-propionyl)-piperidin-3-one are currently under investigation. Preliminary studies suggest that this compound may exhibit interesting bioactivity, particularly in modulating enzyme activity or interacting with cellular receptors. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it a valuable tool in drug discovery efforts targeting various therapeutic areas.

From an application standpoint, 1-((S)-2-Amino-propionyl)-piperidin-3-one holds promise in several domains. In drug development, it could serve as a building block for constructing more complex molecules with enhanced therapeutic potential. Additionally, its structural features make it suitable for use in peptide-based therapeutics or as a component in drug delivery systems.

In conclusion, 1-((S)-2-Amino-propionyl)-piperidin-3-one, CAS No. 1354011-63-4, represents a versatile compound with diverse applications and ongoing research interest. Its unique structure and functional groups position it as a valuable asset in organic synthesis and pharmacological research.